3-Ethoxy-4-(2-propoxyethoxy)benzaldehyde

• Molecular Formula: C14H20O4
• Molecular Weight: 252.31 g/mol
• IUPAC Name: 3-ethoxy-4-(2-propoxyethoxy)benzaldehyde
• InChI: InChI=1S/C14H20O4/c1-3-7-16-8-9-18-13-6-5-12(11-15)10-14(13)17-4-2/h5-6,10-11H,3-4,7-9H2,1-2H3
• InChI Key: NLTQHCOEYHUGRE-UHFFFAOYSA-N
• Canonical SMILES: CCCOCCOC1=C(C=C(C=C1)C=O)OCC

Description

3-Ethoxy-4-(2-propoxyethoxy)benzaldehyde is a useful research compound. Its molecular formula is C14H20O4 and its molecular weight is 252.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Ethoxy-4-(2-propoxyethoxy)benzaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Ethoxy-4-(2-propoxyethoxy)benzaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of ethyl vanillin (5.0 g), 2-chloroethyl propyl ether (4.6 ml), sodium iodide (5.46 g), potassium carbonate (6.23 g) and DMF (50 ml) was stirred at 90° C. for 3 days. The reaction mixture was mixed with water and was extracted with ethyl acetate. The organic layer was washed with water and an aqueous saturated solution of sodium chloride, and was dried with magnesium sulfate. After concentration under reduced pressure, the residue was subjected to separation and purification using column chromatography (ethyl acetate:hexane 1:2) to obtain 3-ethoxy-4-(2-propoxyethoxy)benzaldehyde (7.34 g) as a light yellow, oily substance.